5-Amino-8-methyl-4-chromanone

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 5-amino-8-methyl-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C10H11NO2/c1-6-2-3-7(11)9-8(12)4-5-13-10(6)9/h2-3H,4-5,11H2,1H3
• InChI Key: IHYMOUOJCUVYSO-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=C1)N)C(=O)CCO2

Description

5-Amino-8-methyl-4-chromanone is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as AMMC and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of AMMC is not fully understood. However, studies have suggested that it may work by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration. AMMC has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. It has also been found to inhibit the activity of beta-secretase, which is an enzyme that is involved in the formation of beta-amyloid plaques.
Biochemical and Physiological Effects:
AMMC has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the formation of beta-amyloid plaques, and have neuroprotective effects. AMMC has also been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMMC in lab experiments is its potential use in cancer treatment and Alzheimer's disease research. It has been found to have antitumor activity and neuroprotective effects, which make it a promising compound for further study. However, one of the limitations of using AMMC in lab experiments is its low solubility in water. This can make it difficult to work with and may require the use of organic solvents.

Future Directions

There are several future directions for the study of AMMC. One area of research is in the development of more efficient synthesis methods for the compound. Another area of research is in the study of its potential use in other diseases, such as Parkinson's disease and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of AMMC and its potential use in cancer treatment and neurodegenerative diseases.
Conclusion:
In conclusion, 5-Amino-8-methyl-4-chromanone is a chemical compound that has been studied for its potential use in scientific research. It has been found to have antitumor activity, neuroprotective effects, and anti-inflammatory effects. While there are limitations to using AMMC in lab experiments, its potential use in cancer treatment and Alzheimer's disease research makes it a promising compound for further study.

Synthesis Methods

The synthesis of AMMC is a multistep process that involves the reaction of 3,4-dihydrocoumarin with methylamine and formaldehyde. The reaction proceeds via a Mannich-type reaction, which results in the formation of AMMC. The purity of the compound can be improved by recrystallization from ethanol or other suitable solvents.

Scientific Research Applications

AMMC has been studied for its potential use in various scientific research applications. One of the main areas of research is in the field of cancer treatment. Studies have shown that AMMC has antitumor activity and can induce apoptosis (programmed cell death) in cancer cells. AMMC has also been studied for its potential use in Alzheimer's disease research. It has been found to have neuroprotective effects and can inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.